1-(4-(1-(1,1-dioxidotetrahydrothiophen-3-yl)-3,5-dimethyl-1H-pyrazol-4-yl)piperazin-1-yl)-2-phenylbutan-1-one

• IUPAC Name: 1-[4-[1-(1,1-dioxothiolan-3-yl)-3,5-dimethylpyrazol-4-yl]piperazin-1-yl]-2-phenylbutan-1-one
• InChI: InChI=1S/C23H32N4O3S/c1-4-21(19-8-6-5-7-9-19)23(28)26-13-11-25(12-14-26)22-17(2)24-27(18(22)3)20-10-15-31(29,30)16-20/h5-9,20-21H,4,10-16H2,1-3H3
• InChI Key: CEYWRIHEPXUEBU-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1)C(=O)N2CCN(CC2)C3=C(N(N=C3C)C4CCS(=O)(=O)C4)C
• Molecular Formula: C23H32N4O3S
• Molecular Weight: 444.6 g/mol

Description

The compound “1-(4-(1-(1,1-dioxidotetrahydrothiophen-3-yl)-3,5-dimethyl-1H-pyrazol-4-yl)piperazin-1-yl)-2-phenylbutan-1-one” is a complex organic molecule. It contains a tetrahydrothiophene ring, which is a five-membered ring with four carbon atoms and one sulfur atom. The molecule also contains a pyrazole ring, which is a five-membered ring with three carbon atoms and two nitrogen atoms.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple ring structures and functional groups. The tetrahydrothiophene ring and the pyrazole ring are key structural elements. The exact structure would need to be determined through techniques such as NMR or X-ray crystallography.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the tetrahydrothiophene ring could influence its solubility and reactivity.

Mechanism of Action

The mechanism of action of this compound is not specified in the search results. Its effects would depend on its interactions with biological systems, which could be influenced by its complex structure.